Cas no 936758-53-1 (methyl 2-(4-bromo-3-hydroxyphenyl)acetate)

• Product Name: methyl 2-(4-bromo-3-hydroxyphenyl)acetate
• CAS No: 936758-53-1
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD17015600
• CID: 2102870
• PubChem ID: 57792462
• Update Time: 2025-10-22

methyl 2-(4-bromo-3-hydroxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-bromo-3-hydroxy-, methyl ester
• Methyl2-(4-bromo-3-hydroxyphenyl)acetate
• AYTFSBMFXFZCRV-UHFFFAOYSA-N
• 3-Hydroxy-4-bromobenzeneacetic acid methyl ester
• (4-Bromo-3-hydroxy-phenyl)-acetic acid methyl ester
• methyl 2-(4-bromo-3-hydroxyphenyl)acetate

• MDL： MFCD17015600
• Inchi： 1S/C9H9BrO3/c1-13-9(12)5-6-2-3-7(10)8(11)4-6/h2-4,11H,5H2,1H3
• InChI Key： AYTFSBMFXFZCRV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1O)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on methyl 2-(4-bromo-3-hydroxyphenyl)acetate

Comprehensive Overview of Methyl 2-(4-bromo-3-hydroxyphenyl)acetate (CAS No. 936758-53-1)

Methyl 2-(4-bromo-3-hydroxyphenyl)acetate (CAS No. 936758-53-1) is an organic compound widely recognized for its versatile applications in pharmaceutical and chemical research. This ester derivative, featuring a brominated phenol core, has garnered significant attention due to its potential as a building block in synthetic chemistry. Researchers and industry professionals frequently search for terms like "methyl 2-(4-bromo-3-hydroxyphenyl)acetate synthesis", "CAS 936758-53-1 applications", and "brominated phenyl acetate derivatives", reflecting its relevance in modern scientific inquiries.

The compound's structural uniqueness lies in its combination of a hydroxyl group and a bromo substituent on the aromatic ring, which enhances its reactivity in coupling reactions. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing its production methods, with queries such as "eco-friendly synthesis of brominated esters" gaining traction. Additionally, its role in drug intermediate development aligns with the growing demand for precision medicine and targeted therapies.

From a technical perspective, methyl 2-(4-bromo-3-hydroxyphenyl)acetate exhibits stability under controlled conditions, making it suitable for storage and transport in research settings. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, as highlighted by searches for "CAS 936758-53-1 characterization methods". Its molecular weight (C₉H₉BrO₃) and melting point data are critical for lab protocols, often queried alongside "safety data sheet" information.

In the context of material science, this compound has been explored for its potential in polymeric materials and coatings, addressing contemporary needs for high-performance additives. Discussions around "bio-based chemical alternatives" further underscore its appeal in industries aiming to reduce environmental footprints. Notably, its compatibility with catalytic systems positions it as a candidate for cascade reactions, a hot topic in organic synthesis forums.

Future research directions may focus on expanding its utility in catalytic asymmetric synthesis or as a precursor for fluorescent probes, areas frequently searched in conjunction with "aromatic bromo compounds". As regulatory frameworks evolve, compliance with REACH and other chemical safety standards remains a priority for users of this compound, driving searches for "CAS 936758-53-1 regulatory status".

In summary, methyl 2-(4-bromo-3-hydroxyphenyl)acetate (CAS No. 936758-53-1) represents a multifaceted tool for researchers, bridging gaps between traditional organic chemistry and emerging green technologies. Its adaptability to diverse synthetic pathways ensures sustained interest, while its alignment with global sustainability goals reinforces its industrial relevance.